Cas no 5405-79-8 (2,2-Dimethyl-3-hexanone)

2,2-Dimethyl-3-hexanone is a branched-chain ketone with the molecular formula C8H16O, characterized by its unique structural features, including a dimethyl-substituted carbon adjacent to the carbonyl group. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its sterically hindered ketone functionality offers selectivity in reactions such as Grignard additions or reductions, making it valuable for controlled synthetic pathways. The compound's volatility and solubility in common organic solvents enhance its utility in laboratory and industrial applications. Its stability under standard conditions ensures consistent performance in synthetic workflows.
2,2-Dimethyl-3-hexanone structure
2,2-Dimethyl-3-hexanone structure
Product Name:2,2-Dimethyl-3-hexanone
CAS No:5405-79-8
MF:C8H16O
MW:128.212042808533
MDL:MFCD00027140
CID:85330
PubChem ID:221168
Update Time:2025-06-08

2,2-Dimethyl-3-hexanone Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-3-hexanone
    • 2,2,-dimethylhexan-3-one
    • 2,2-Dimethy-3-hexanone
    • 2,2-Dimethyl-hexan-3-on
    • 3-Hexanone,2,2-dimethyl
    • 3-Hexanone,2-dimethyl
    • propyl tert-butyl ketone
    • tert-Butyl propyl ketone
    • NSC 5229
    • DTXSID60277953
    • CS-0215102
    • Z406377804
    • 3-Hexanone, 2,2-dimethyl-
    • MFCD00027140
    • 775H4CM59G
    • EN300-222176
    • AS-17630
    • 3-Hexanone,2-dimethyl-
    • NSC-5229
    • 2,2-dimethylhexane-3-one
    • NSC5229
    • SY197984
    • A829935
    • AKOS009158969
    • tert-Butyl n-propyl ketone
    • E83915
    • SCHEMBL330284
    • 2,2-dimethylhexan-3-one
    • FT-0635676
    • 2,2-dimethyl-hexan-3-one
    • 5405-79-8
    • DB-052470
    • DTXCID80229111
    • MDL： MFCD00027140
    • Inchi： 1S/C8H16O/c1-5-6-7(9)8(2,3)4/h5-6H2,1-4H3
    • InChI Key： PYCHXHVFOZBVEY-UHFFFAOYSA-N
    • SMILES： O=C(CCC)C(C)(C)C

Computed Properties

  • Exact Mass: 128.12000
  • Monoisotopic Mass: 128.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 128.21
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.8105
  • Melting Point: -32.24°C (estimate)
  • Boiling Point: 145.85°C
  • Flash Point: 34.4 °C
  • Refractive Index: 1.4105
  • PSA: 17.07000
  • LogP: 2.40170
  • Solubility: Not determined

2,2-Dimethyl-3-hexanone Security Information

2,2-Dimethyl-3-hexanone Customs Data

  • HS CODE：2914190090
  • Customs Data：

    China Customs Code:

    2914190090

    Overview:

    2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,2-Dimethyl-3-hexanone Pricemore >>

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eNovation Chemicals LLC
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TRC
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TRC
D487085-100mg
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Enamine
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2,2-Dimethyl-3-hexanone Production Method

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